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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitrotoluene

Cat. No.: B1271564 Get Quote

Technical Safety Guide: 4-Bromo-2-fluoro-6-
nitrotoluene
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

information for 4-Bromo-2-fluoro-6-nitrotoluene (CAS No: 502496-34-6), a key organic

intermediate in the pharmaceutical, agrochemical, and dye industries.[1][2] The information is

compiled to meet the needs of laboratory and drug development professionals, emphasizing

safe handling and emergency preparedness.

Section 1: Chemical Identification and Physical
Properties
This compound is a substituted toluene with the molecular formula C₇H₅BrFNO₂.[3] It is

essential to understand its physical characteristics to ensure proper handling and storage.
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Property Value Source

CAS Number 502496-34-6 [2][3]

Molecular Formula C₇H₅BrFNO₂ [3]

Molecular Weight 234.02 g/mol [1][4]

Appearance Solid [4]

Melting Point 59-63 °C [4]

Boiling Point 261.7 °C (Predicted) [1]

Purity Typically ≥97% [1]

Section 2: Hazard Identification and GHS
Classification
4-Bromo-2-fluoro-6-nitrotoluene is classified as a hazardous substance under the Globally

Harmonized System (GHS).[3] Adherence to safety warnings is critical to prevent adverse

health effects.

GHS Classification Summary[3]

Signal Word: Warning

Pictograms:

Health Hazard

Irritant

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P317: IF SWALLOWED: Get medical help.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

The following diagram illustrates the GHS hazard communication workflow for this chemical.
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Hazard Classification

Label Elements

Prevention Response

Acute Toxicity, Oral (Category 4)
H302: Harmful if swallowed

Signal Word: Warning

Acute Toxicity, Inhalation (Category 4)
H332: Harmful if inhaled

Skin Irritation (Category 2)
H315: Causes skin irritation

Eye Irritation (Category 2)
H319: Causes serious eye irritation

STOT - Single Exposure (Category 3)
H335: May cause respiratory irritation

Pictograms:
Health Hazard, Irritant

P261: Avoid breathing dust P270: Do not eat, drink or smoke when using P280: Wear protective gloves/eye protection P301+P317: If Swallowed, get medical help P302+P352: If on Skin, wash with water P305+P351+P338: If in Eyes, rinse with water

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow.

Section 3: Toxicological Information and
Experimental Protocols
The health risks associated with 4-Bromo-2-fluoro-6-nitrotoluene have not been fully

determined, as is common for many research chemicals.[4] However, the GHS classification

indicates known hazards based on available data. Skin contact may lead to inflammation,

itching, scaling, or redness.[4] Eye contact can cause redness, pain, or severe damage, while

inhalation may irritate the respiratory system.[4]

Standard Toxicological Testing Protocols
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While specific experimental data for this compound is not publicly available, the hazard

classifications are typically determined by standardized assays. The methodologies for key

experiments are outlined by organizations like the Organisation for Economic Co-operation and

Development (OECD).

Hazard Assessed
Standard Protocol
(Example)

Experimental Principle

Acute Oral Toxicity OECD Test Guideline 423

A stepwise procedure with a

small number of animals per

step. The substance is

administered orally.

Observations of effects and

mortality determine the

classification. The test

minimizes the number of

animals required.

Skin Irritation OECD Test Guideline 404

The substance is applied to

the shaved skin of an animal

(typically a rabbit). The degree

of skin irritation/corrosion is

assessed at specific intervals

by examining for erythema and

edema.

Eye Irritation OECD Test Guideline 405

The substance is applied to

the front surface of one eye in

an animal (typically a rabbit).

The degree of eye

irritation/corrosion is assessed

by evaluating the cornea, iris,

and conjunctiva at specific

intervals.

The following diagram illustrates a generalized workflow for toxicological hazard assessment.
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In Vivo Testing (as per OECD Guidelines)

Test Substance:
4-Bromo-2-fluoro-6-nitrotoluene

Physicochemical Properties
(e.g., state, solubility)

In Vitro / Computational Assessment
(e.g., QSAR, cell culture assays)

Acute Oral Toxicity (TG 423) Skin Irritation (TG 404) Eye Irritation (TG 405)

GHS Hazard Classification
& SDS Authoring

Click to download full resolution via product page

Caption: Generalized Toxicological Assessment Workflow.

Section 4: Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are crucial in case of accidental exposure.[4]

Facilities using this material should be equipped with an eyewash fountain and safety shower.

[4]
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Exposure Route First-Aid Protocol

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a poison center or doctor if you feel

unwell.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Obtain medical aid.[4]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Obtain medical aid.[4]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Remove contact lenses

if present and easy to do. Obtain medical aid

immediately.[4]

The decision tree for first-aid response is visualized below.

Route of Exposure

Immediate Actions

Exposure Occurs

Ingestion Inhalation Skin Contact Eye Contact

Rinse Mouth
Do NOT Induce Vomiting

Move to Fresh Air
Give Oxygen if Needed

Flush Skin with Water (15+ min)
Remove Contaminated Clothing

Flush Eyes with Water (15+ min)
Remove Contact Lenses

Seek Immediate Medical Attention
Show SDS to Physician
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Caption: First-Aid Decision Tree for Exposure.

Section 5: Handling, Storage, and Engineering
Controls
Safe Handling:

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[4]

Use only with adequate ventilation to keep airborne concentrations low.[4]

Avoid breathing fumes or dust.[4]

Keep away from sources of ignition and minimize dust generation.[4]

Storage:

Keep the container tightly closed.[4]

Store in a cool, dry, and well-ventilated place.

Store locked up.[3]

Engineering Controls:

Use adequate general and local exhaust ventilation.

Facilities should be equipped with an eyewash fountain and safety shower.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles. A face

shield may be appropriate for some tasks.[4]
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Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[5]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Section 6: Stability and Reactivity
Chemical Stability: Stable under recommended storage temperatures and pressures.[4]

Conditions to Avoid: Dust generation.[4]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Upon combustion, may produce carbon oxides,

hydrogen bromide, hydrogen fluoride, and nitrogen oxides.[4]

Section 7: Accidental Release and Disposal
Accidental Release Measures:

Ensure adequate ventilation and remove all sources of ignition.

Wear appropriate personal protective equipment (see Section 5).[4]

Prevent the spill from entering drains or waterways.[4]

For solid spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[4]

Disposal: Chemical waste must be disposed of in accordance with federal, state, and local

environmental regulations.[4] It is the responsibility of the waste generator to determine the

proper waste classification and disposal methods.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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